4-({4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile

• IUPAC Name: 4-[[4-(6-cyclopropyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C20H23N5S/c1-26-20-22-18(17-6-7-17)12-19(23-20)25-10-8-24(9-11-25)14-16-4-2-15(13-21)3-5-16/h2-5,12,17H,6-11,14H2,1H3
• InChI Key: VUEXEIPNYYHQBT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)N2CCN(CC2)CC3=CC=C(C=C3)C#N)C4CC4
• Molecular Formula: C20H23N5S
• Molecular Weight: 365.5 g/mol
• CAS No.: 2640946-90-1

Description

This compound features a pyrimidine core substituted with a cyclopropyl group at position 6 and a methylsulfanyl (SCH₃) group at position 2. The pyrimidine is linked via a piperazine ring to a benzonitrile moiety (a benzene ring with a nitrile group at position 4).

Biological Activity

The compound 4-({4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile is a pyrimidine derivative that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure characterized by:

• Pyrimidine core : This is essential for its biological activity.
• Cyclopropyl and methylsulfanyl substituents : These contribute to its unique chemical properties.
• Piperazine moiety : Known for enhancing pharmacokinetic profiles.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets. It is believed to modulate key signaling pathways involved in cell growth and survival. Notably, it may inhibit certain enzymes or receptors, leading to various pharmacological effects.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For example:

• Mechanism : The inhibition of metabolic pathways essential for microbial growth.
• Efficacy : Studies have shown that pyrimidine derivatives can effectively inhibit bacterial proliferation.

Anticancer Activity

The anticancer potential of this compound has been explored extensively. In vitro studies reveal:

• Induction of Apoptosis : The compound may trigger programmed cell death in cancer cell lines.
• Cell Cycle Arrest : It has been observed to halt the progression of the cell cycle in various cancer types.

Case Study: In Vitro Efficacy

Cell Line	IC50 (µM)	Mechanism
HCT116	7.76	Apoptosis induction
OVCAR-8	9.76	Cell cycle arrest

These findings suggest that the compound's structural features play a crucial role in its biological activity, particularly in targeting cancer cells.

Comparison with Similar Compounds

The compound's unique substitution pattern sets it apart from other pyrimidine derivatives. For instance:

• Similar Compounds : Other pyrimidine derivatives like pyrazolo[3,4-d]pyrimidines also show promising biological activities but may differ in potency and mechanism.

Compound Type	Biological Activity
Pyrazolo[3,4-d]pyrimidines	Anticancer, Antimicrobial
2-Methylsulfanyl-pyrimidines	Antiviral, Antifungal

Comparison with Similar Compounds

Core Heterocyclic Modifications

Pyrimidine vs. Thienopyrimidine ()

• Target Compound : Pyrimidine ring with cyclopropyl and SCH₃ substituents.
• Analog (): Thieno[2,3-d]pyrimidine fused ring system with methyl, phenylsulfanyl, and furan carbonyl groups.
• Implications: The fused thienopyrimidine in may enhance planarity and π-π stacking interactions, whereas the cyclopropyl group in the target compound introduces steric bulk and lipophilicity .

Substituent Variations on Pyrimidine

Chloro vs. Cyclopropyl ()

• Target Compound : 6-cyclopropyl substituent.
• Analog () : 6-chloro and 2-methylsulfanyl substituents on both pyrimidine rings.

Piperazine-Linked Functional Groups

Benzonitrile vs. Sulfonyl/Phosphonic Acid ()

• Analog () : Sulfonyl groups (e.g., trifluoromethylphenyl sulfonyl) increase polarity, likely reducing bioavailability.
• Analog () : Phosphonic acid group introduces high hydrophilicity, favoring renal excretion over tissue penetration .

Structural Modifications at Piperazine Linkers

Methylene Bridge vs. Carbonyl ()

• Target Compound : Piperazine connected via a methylene (-CH₂-) bridge to benzonitrile.
• Analog () : Carbonyl (-C=O) linkage to trifluoromethylphenyl or thiophene rings.

Comparative Data Table

Property	Target Compound	Analog ()	Analog ()
Core Structure	Pyrimidine	Pyrimidine (bis)	Thieno[2,3-d]pyrimidine
Key Substituents	6-cyclopropyl, 2-SCH₃, 4-benzonitrile	6-Cl, 2-SCH₃ (both rings)	Phenylsulfanyl, furan carbonyl
Molecular Formula	Not explicitly provided (estimated: ~C₂₁H₂₄N₆S)	C₁₄H₁₆Cl₂N₆S₂	C₂₅H₂₅N₃O₂S₂
Functional Groups	Nitrile, piperazine, SCH₃	Cl, SCH₃	Thiophene, carbonyl, phenylsulfanyl
Potential Applications	Optimized for lipophilicity and metabolic stability	Reactive intermediates (Cl groups)	π-π interactions (fused rings)

Research Findings and Implications

• Synthetic Routes : The target compound’s synthesis likely differs from analogs in (sulfonyl chloride coupling) and (bis-pyrimidine formation). Its benzonitrile group may require palladium-catalyzed cyanation or nucleophilic substitution .
• Pharmacokinetics : The cyclopropyl group in the target compound reduces oxidative metabolism compared to chloro-substituted analogs (), while the nitrile enhances blood-brain barrier penetration relative to polar sulfonyl/phosphonic acid derivatives () .
• Target Selectivity : The methylsulfanyl group may act as a leaving group in prodrug activation, contrasting with ’s phenylsulfanyl, which likely contributes to steric hindrance .